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A note to the reader: The specific compound, 2-fluoro-5-methoxy-N-(2-methylpropyl)aniline,
is not readily found in prominent chemical databases. This guide will provide a comprehensive
overview of the closely related and well-characterized compound, 5-Fluoro-2-methoxyaniline
(CAS No. 1978-39-8). This compound shares the core structural motifs of a fluorinated
methoxy aniline and serves as a valuable reference for researchers and drug development
professionals working with similar chemical entities.

Executive Summary

This technical guide delves into the chemical and physical properties, synthesis, and
applications of 5-Fluoro-2-methoxyaniline. This compound is a significant building block in
medicinal chemistry and materials science, primarily due to the unique electronic properties
conferred by its fluoro and methoxy substituents. Understanding its characteristics is crucial for
its effective utilization in the synthesis of novel molecules with desired biological activities and
material properties.

Chemical Identity and Structure
CAS Number and Nomenclature
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e CAS Number: 1978-39-8[1][2]
o |[UPAC Name: 5-fluoro-2-methoxyaniline[2]

e Synonyms: 2-Amino-4-fluoroanisole, 5-Fluoro-2-methoxybenzenamine, 5-Fluoro-o-
anisidine[1]

Molecular and Structural Formula
e Molecular Formula: C7HsFNOJ[1][2]
e Molecular Weight: 141.14 g/mol [1][2]

e Chemical Structure:

Click to download full resolution via product page

Caption: 2D structure of 5-Fluoro-2-methoxyaniline.

Physicochemical Properties

A summary of the key physicochemical properties of 5-Fluoro-2-methoxyaniline is presented in
the table below. These properties are essential for designing reaction conditions, purification
protocols, and formulation strategies.

Property Value Source
Appearance Dark brown liquid [1]
Boiling Point 78-82 °C /5 mmHg [1]
Purity > 97% (GC) [1]

Synthesis and Reactivity
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While specific synthetic protocols for 5-Fluoro-2-methoxyaniline are proprietary to chemical
manufacturers, a general understanding of its synthesis can be inferred from standard organic
chemistry principles. The synthesis likely involves the introduction of the fluoro and methoxy
groups onto an aniline or nitrobenzene precursor, followed by functional group manipulations.

Aniline derivatives are versatile intermediates in organic synthesis. The amino group can
undergo a wide range of reactions, including:

Acylation: Reaction with acyl chlorides or anhydrides to form amides.
» Alkylation: Introduction of alkyl groups at the nitrogen atom.

» Diazotization: Conversion to a diazonium salt, which can then be subjected to various
nucleophilic substitution reactions (Sandmeyer reaction).

o Electrophilic Aromatic Substitution: The aniline ring is activated towards electrophiles, with
the amino and methoxy groups directing substitution to specific positions.

The fluorine atom imparts unique properties to the molecule, including increased metabolic
stability and altered acidity/basicity, which are highly desirable in drug discovery.

Applications in Research and Development

5-Fluoro-2-methoxyaniline is a valuable building block in several areas of research and
development:

o Pharmaceutical Synthesis: As a key intermediate in the synthesis of biologically active
molecules. The presence of both a fluorine and a methoxy group can significantly influence
the pharmacokinetic and pharmacodynamic properties of a drug candidate.

e Agrochemicals: Utilized in the development of new herbicides and pesticides.

o Materials Science: Employed in the synthesis of specialty polymers and other advanced
materials.

Handling and Safety
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Appropriate safety precautions should be taken when handling 5-Fluoro-2-methoxyaniline. It is
advisable to consult the Safety Data Sheet (SDS) provided by the supplier for detailed
information on toxicity, handling, and disposal.

Conclusion

5-Fluoro-2-methoxyaniline is a versatile and valuable chemical intermediate. Its unique
substitution pattern makes it an attractive starting material for the synthesis of a wide range of
target molecules in the pharmaceutical, agrochemical, and materials science industries. While
information on the specifically requested 2-fluoro-5-methoxy-N-(2-methylpropyl)aniline is
scarce, the detailed analysis of the closely related 5-Fluoro-2-methoxyaniline provides a solid
foundation for researchers and developers working in this chemical space.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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